3-(2-chloroacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-chloroacetyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17ClN2O5/c1-25-11-7-8-15(26-2)13(9-11)21-19(24)18-17(22-16(23)10-20)12-5-3-4-6-14(12)27-18/h3-9H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: BBNZRXNZLCATEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CCl
• Molecular Formula: C19H17ClN2O5
• Molecular Weight: 388.8 g/mol

Description

3-(2-chloroacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as CDMB and is known for its ability to interact with specific receptors in the body, which can lead to a range of physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Synthesis of Novel Benzodifuranyl Compounds

Research into benzofuran derivatives, such as the synthesis of novel (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzo[1,2-b:5,4-b']difuran-2-carboxamide, has shown potential in producing compounds with analgesic and anti-inflammatory activities. The compounds exhibited significant inhibitory activity on cyclooxygenase-2 (COX-2), suggesting their utility in medical research focused on pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial Evaluation of Benzofuran Derivatives

The synthesis and evaluation of benzofuran compounds have been extensively studied for their antimicrobial properties. For instance, the synthesis of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides demonstrated potential antimicrobial effects, highlighting the relevance of such compounds in developing new antimicrobial agents (Talupur et al., 2021).

Anti-Inflammatory and Analgesic Properties

Synthesis and Biological Evaluation of Benzofuran Derivatives

Benzofuran derivatives, including those with modifications at various positions, have shown promising anti-inflammatory and analgesic properties. Research on the synthesis and biological evaluation of 5-substituted benzo[b]thiophene derivatives has identified potent anti-inflammatory activity in these compounds, suggesting their potential utility in treating inflammation-related conditions (Radwan et al., 2009).